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Compound of Interest

Compound Name: Isononyl acrylate

Cat. No.: B1593626 Get Quote

This technical guide provides an in-depth overview of the commercial availability, synthesis,

purification, and safe handling of isononyl acrylate for research applications. The information

is tailored for researchers, scientists, and drug development professionals, with a focus on

practical laboratory implementation.

Commercial Availability
Isononyl acrylate is commercially available from a variety of chemical suppliers in research-

grade quantities. It is typically sold as a mixture of branched-chain isomers and is often

stabilized with hydroquinone monomethyl ether (MEHQ) to prevent polymerization. When

sourcing isononyl acrylate, it is crucial to verify the purity, stabilizer concentration, and

isomeric composition to ensure consistency in experimental results.

Below is a summary of representative commercial suppliers and typical product specifications.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity/Gr
ade

Available
Quantitie
s

Aladdin

Scientific

Isononyl

Acrylate

(mixture of

branched

chain

isomers)

(stabilized

with

MEHQ)

51952-49-

9
C₁₂H₂₂O₂ 198.31

Research

Grade
100 mL

Lab Pro

Inc.

Isononyl

Acrylate

(mixture of

branched

chain

isomers)

(stabilized

with

MEHQ)

51952-49-

9
C₁₂H₂₂O₂ 198.31

Not

Specified
100 mL

Tokyo

Chemical

Industry

(TCI)

Isononyl

Acrylate

(mixture of

branched

chain

isomers)

(stabilized

with

MEHQ)

51952-49-

9
C₁₂H₂₂O₂ 198.31

>95.0%

(GC)

25 mL, 100

mL, 500

mL

Jigs

Chemical

Isononyl

acrylate

51952-49-

9
C₁₂H₂₂O₂ 198.30

R&D to

Commercia

l

Bulk

quantities
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Osaka

Organic

Chemical

Industry

Ltd.

Isononyl

Acrylate

51952-49-

9
C₁₂H₂₂O₂ 198.3

Not

Specified

15 kg, 170

kg

Note: This is not an exhaustive list, and availability and specifications are subject to change.

Researchers should always consult the supplier's certificate of analysis for the most accurate

information.

The following diagram illustrates a typical workflow for procuring research-grade isononyl
acrylate.

Workflow for Procurement of Research-Grade Isononyl Acrylate
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Procurement Workflow

Laboratory-Scale Synthesis
For applications requiring custom purity, specific isomeric forms, or non-stabilized isononyl
acrylate, laboratory-scale synthesis may be necessary. The most common method for

preparing acrylate esters is the Fischer-Speier esterification, which involves the acid-catalyzed

reaction of a carboxylic acid with an alcohol.

While a specific, peer-reviewed laboratory protocol for the synthesis of isononyl acrylate is not

readily available in the public domain, the following procedure is adapted from a standard

protocol for the esterification of isononyl alcohol and should yield the desired product.[1]

Reaction:

Isononyl Alcohol + Acrylic Acid ⇌ Isononyl Acrylate + Water

Experimental Protocol: Synthesis of Isononyl Acrylate
Materials:

Isononyl alcohol (mixture of isomers)

Acrylic acid

p-Toluenesulfonic acid monohydrate (catalyst)

Hydroquinone (polymerization inhibitor)

Toluene (for azeotropic removal of water)

5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate
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Round-bottom flask

Dean-Stark apparatus

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Standard laboratory glassware

Procedure:

Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add

isononyl alcohol (e.g., 0.2 mol), acrylic acid (e.g., 0.24 mol, 1.2 equivalents), p-

toluenesulfonic acid monohydrate (e.g., 0.01 mol, 5 mol%), and a small amount of

hydroquinone (e.g., 100 mg). Add toluene (approx. 50 mL) to the flask.

Azeotropic Distillation: Assemble a Dean-Stark apparatus and a reflux condenser on top of

the round-bottom flask. Heat the mixture to reflux with vigorous stirring. The toluene-water

azeotrope will begin to collect in the Dean-Stark trap. Continue the reaction until the

theoretical amount of water has been collected, or until water is no longer being formed.

Work-up: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a

separatory funnel and wash sequentially with:

5% sodium bicarbonate solution (2 x 50 mL) to neutralize the acidic catalyst and

unreacted acrylic acid.

Water (1 x 50 mL).

Saturated sodium chloride solution (1 x 50 mL) to aid in the separation of the layers.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate.
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Solvent Removal: Filter the drying agent and remove the toluene using a rotary evaporator.

The following diagram illustrates the general workflow for the synthesis of isononyl acrylate.

Laboratory Synthesis Workflow for Isononyl Acrylate
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Synthesis Workflow

Purification
The crude isononyl acrylate obtained from the synthesis will likely contain unreacted starting

materials and side products. For high-purity applications, further purification is necessary,

typically through vacuum distillation.

Experimental Protocol: Purification by Vacuum
Distillation
Materials and Equipment:

Crude isononyl acrylate

Distillation flask

Fractionating column (e.g., Vigreux)

Condenser

Receiving flask(s)

Vacuum pump

Manometer

Heating mantle

Cold trap

Procedure:

Setup: Assemble a vacuum distillation apparatus. It is crucial to use a fractionating column to

achieve good separation. Add a small amount of a polymerization inhibitor (e.g.,

hydroquinone) to the crude isononyl acrylate in the distillation flask.
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Distillation: Gradually reduce the pressure to the desired level. The boiling point of isononyl
acrylate is approximately 95-105 °C at 10 mmHg. Heat the distillation flask gently.

Fraction Collection: Discard the initial forerun, which may contain residual toluene and other

low-boiling impurities. Collect the main fraction of isononyl acrylate at a constant

temperature and pressure.

Storage: Store the purified isononyl acrylate in a cool, dark place, and consider adding a

stabilizer if it is to be stored for an extended period.

The following diagram outlines the purification workflow.
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Purification Workflow for Isononyl Acrylate
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Purification Workflow

Characterization and Spectroscopic Data
Due to the isomeric nature of the isononyl group, the spectroscopic data for isononyl acrylate
will exhibit complex signals in the alkyl region. The following table summarizes the expected

spectral features based on the functional groups present and data from similar acrylate esters.
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Technique Functional Group
Expected Chemical
Shift / Wavenumber

Notes

¹H NMR Vinyl (CH₂=CH-)
δ 5.8 - 6.4 ppm

(multiplets)

Three distinct signals

corresponding to the

three vinyl protons.

Ester (-O-CH₂-)
δ ~4.1 ppm (triplet or

multiplet)

The chemical shift and

multiplicity will depend

on the specific isomer.

Alkyl (-(CH₂)n-CH₃)
δ 0.8 - 1.7 ppm

(complex multiplets)

A complex region due

to the branched

isononyl chain.

¹³C NMR Carbonyl (C=O) δ ~166 ppm

Vinyl (=CH₂) δ ~128 ppm

Vinyl (=CH-) δ ~130 ppm

Ester (-O-CH₂) δ ~64 ppm

Alkyl (-CH₂-, -CH-, -

CH₃)
δ 10 - 40 ppm

Multiple signals

corresponding to the

different carbons in

the isononyl group.

FTIR C=O Stretch (Ester) ~1725 cm⁻¹
Strong, sharp

absorption.

C=C Stretch (Alkene) ~1635 cm⁻¹ Medium intensity.

=C-H Bending ~810 cm⁻¹

C-O Stretch (Ester) 1150-1200 cm⁻¹ Strong absorption.

C-H Stretch (Alkyl) 2850-2960 cm⁻¹
Strong, broad

absorption.

Mass Spec. Molecular Ion (M⁺) m/z 198.16 The exact mass of the

molecular ion.

Fragmentation

patterns will show
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losses of the acrylate

and alkyl fragments.

Safety and Handling
Isononyl acrylate is an irritant to the skin and eyes and may cause respiratory irritation. It is

essential to handle this chemical in a well-ventilated fume hood and to wear appropriate

personal protective equipment (PPE).

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Nitrile rubber gloves.

Skin and Body Protection: Laboratory coat.

Handling and Storage:

Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep the container tightly closed.

Isononyl acrylate can polymerize if not properly inhibited. Ensure the presence of a

stabilizer for long-term storage.

Avoid contact with strong oxidizing agents, acids, and bases.

The following diagram illustrates the key safety considerations when handling isononyl
acrylate.
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Safety Precautions for Handling Isononyl Acrylate

Personal Protective Equipment (PPE) Handling Storage

Chemical Safety Goggles Nitrile Gloves Lab Coat Work in a Fume Hood Avoid Skin and Eye Contact Avoid Inhalation of Vapors Store in a Cool, Dry,
Well-Ventilated Area Keep Away from Ignition Sources Ensure Presence of Stabilizer

Safe Handling of Isononyl Acrylate
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Safety Precautions

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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